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Compound Name: Citronellyl tiglate

Cat. No.: B1584324

For Researchers, Scientists, and Drug Development Professionals

Introduction

Citronellyl tiglate (CAS No. 24717-85-9) is an ester recognized for its characteristic floral,
rosy, and fruity aroma. It is a constituent of some essential oils, such as geranium oil, and is
also synthesized for use as a fragrance ingredient in a variety of consumer products, including
cosmetics and perfumes. An in-depth understanding of its physicochemical properties is
fundamental for its application, quality control, and for any further research into its potential
biological activities. This technical guide provides a comprehensive overview of the core
physicochemical properties of Citronellyl tiglate, details the standard experimental protocols
for their determination, and presents a logical workflow for its analytical characterization.

Physicochemical Properties of Citronellyl Tiglate

The quantitative physicochemical data for Citronellyl tiglate are summarized in the table
below. These values represent a compilation from various sources and may include both
experimentally determined and estimated data.
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Property

Value

Molecular Formula

Ci1sH2602[1][2][3][4]

Molecular Weight 238.37 g/mol [1][2][3][5][6]
Appearance Colorless to pale yellow liquid[6][7][8]
od Floral, rosy, fruity, with herbaceous and green
or
nuances[2][3][8]
. . 144-145 °C @ 9 mmHg[1][5][6][8][9] 95.00 °C @
Boiling Point ]
0.10 mm Hg[1] 288.4 °C (estimated)[10]
_ 0.903 - 0.909 g/mL @ 25 °C[1][5][9] 0.909 g/cm?
Density

@ 15 °C[3][11]

Refractive Index

1.460 - 1.470 @ 20 °C[2] 1.465 @ 20 °C[3][6][8]
[°]

Solubility

Insoluble in water[6] Soluble in alcohol and
oils[1][2][6][7] Water: 0.2633 mg/L @ 25 °C (est)
[1]

Vapor Pressure

0.0036 mmHg @ 20 °C[1] 0.000495 mmHg @
25°C[3][12]

Flash Point

> 100 °C (> 212 °F) TCC[1] > 230 °F[3][5][6][8]

Log P (Octanol/Water)

5.0 (XLogP3-AA, estimated)[1][2] 5.88 (Log P
(kow))[10]

Experimental Protocols

The determination of the physicochemical properties of Citronellyl tiglate relies on

standardized analytical methods to ensure accuracy and reproducibility. Below are detailed

methodologies for key experiments.

Determination of Purity and Identification by Gas
Chromatography-Mass Spectrometry (GC-MS)
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This method is used to separate volatile and semi-volatile compounds, identify them based on
their mass spectra, and determine their purity.

e Principle: The sample is volatilized and injected into a gas chromatograph, where it is
separated into its individual components based on their affinity for a stationary phase. The
separated components then enter a mass spectrometer, which ionizes them and separates
the ions based on their mass-to-charge ratio, producing a unique mass spectrum for
identification.

e Instrumentation: A Gas Chromatograph coupled with a Mass Spectrometer (GC-MS). A non-
polar capillary column (e.g., CP-Sil-5CB) is often suitable for fragrance ester analysis.

e Procedure:

[¢]

Sample Preparation: Prepare a dilute solution of Citronellyl tiglate in a suitable volatile
solvent (e.g., methanol or dichloromethane).

o Injection: Inject a small volume (typically 1 yL) of the prepared sample into the GC
injection port, which is heated to ensure rapid volatilization.

o Chromatographic Separation: The components are separated in the GC column using a
temperature program. A typical program might start at a lower temperature and ramp up to
a higher temperature to elute all components.

o Mass Spectrometry: As components elute from the column, they are ionized (commonly by
electron ionization). The resulting mass spectra are recorded.

o Data Analysis: The identity of Citronellyl tiglate is confirmed by comparing its retention
time and mass spectrum with that of a certified reference standard. Purity is determined by
calculating the peak area of Citronellyl tiglate as a percentage of the total peak areas in
the chromatogram.

Determination of Boiling Point

The boiling point is a key indicator of a substance's volatility. For compounds like Citronellyl
tiglate, which have a high boiling point at atmospheric pressure, determination under reduced
pressure is common. The OECD Test Guideline 103 outlines several suitable methods.[13]
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 Principle: The boiling point is the temperature at which the vapor pressure of the liquid
equals the surrounding atmospheric pressure. The distillation method, as described in
standards like ASTM D1078, is a common approach.[4][6][9][14]

 Instrumentation: Distillation flask, condenser, receiving graduate, calibrated thermometer or
temperature probe, and a heating mantle. For reduced pressure measurements, a vacuum
pump and manometer are required.

e Procedure (Distillation Method):

[¢]

A measured volume (e.g., 100 mL) of the sample is placed in the distillation flask.
o The apparatus is assembled, ensuring the thermometer bulb is correctly positioned.

o The sample is heated, and the temperature at which the first drop of condensate falls from
the condenser is recorded as the initial boiling point.

o Heating is continued, and the temperature is recorded as the distillation proceeds. The
boiling range is the temperature range from the initial boiling point to the point where the
last of the liquid evaporates.

o If performed under reduced pressure, the observed boiling points are converted to the
normal boiling point at standard atmospheric pressure using a nomograph or the Clausius-
Clapeyron equation.

Determination of Density

Density is the mass per unit volume and is a fundamental physical property used for quality
control. ASTM D4052 is a standard method for determining the density of liquids using a digital
density meter.[7][10][11][15][16]

e Principle: An oscillating U-tube is filled with the liquid sample. The change in the oscillation
frequency of the tube caused by the mass of the sample is measured. This frequency is
directly related to the density of the liquid.

 Instrumentation: Digital density meter with a thermostatically controlled measuring cell
(oscillating U-tube).
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e Procedure:

Calibration: The instrument is calibrated using two standards of known density, typically
dry air and pure water.

Sample Introduction: The sample is introduced into the clean, dry U-tube, ensuring no air
bubbles are present. This can be done manually with a syringe or using an automated
sampler.[15]

Measurement: The instrument maintains the sample at a specified temperature (e.g., 25
°C) and measures the oscillation period.

Calculation: The instrument's software automatically calculates the density of the sample
based on the calibration data and the measured oscillation period.

Determination of Refractive Index

The refractive index is a measure of how light propagates through a substance and is

dependent on the temperature and the wavelength of light. It is a valuable property for

identification and purity assessment. ASTM D1218 is a standard test method for this
determination.[1][2][5][8][12]

e Principle: The refractive index is the ratio of the speed of light in a vacuum to the speed of

light in the substance. It is measured by observing the angle at which light is bent as it

passes from a prism of known refractive index into the sample.

 Instrumentation: A calibrated refractometer (e.g., an Abbe-type refractometer) with a light
source of a specific wavelength (typically the sodium D-line at 589.3 nm) and a means of

temperature control.

e Procedure:

[e]

(¢]

o

Calibration: The refractometer is calibrated using a standard of known refractive index.

Sample Application: A few drops of the liquid sample are placed on the prism of the
refractometer.

Temperature Control: The prisms are brought to the desired temperature (e.g., 20 °C).
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o Measurement: The instrument is adjusted until the boundary line between the light and
dark fields is sharp and centered on the crosshairs of the eyepiece.

o Reading: The refractive index is read directly from the instrument's scale. Temperature
corrections may be applied if the measurement is not performed at the standard reference

temperature.

Analytical Workflow

The following diagram illustrates a logical workflow for the comprehensive physicochemical
characterization of a sample of Citronellyl tiglate.
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Physicochemical Characterization Workflow for Citronellyl Tiglate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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